Cas no 1805601-48-2 (Methyl 5-amino-2-cyanonicotinate)

• Product Name: Methyl 5-amino-2-cyanonicotinate
• CAS No: 1805601-48-2
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4899732
• Update Time: 2025-06-08

Methyl 5-amino-2-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2-cyanonicotinate

• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-2-5(10)4-11-7(6)3-9/h2,4H,10H2,1H3
• InChI Key： PVZKTZVWONGHIA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=NC=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 0.1
• Topological Polar Surface Area: 89

Additional information on Methyl 5-amino-2-cyanonicotinate

Methyl 5-amino-2-cyanonicotinate (CAS No. 1805601-48-2): A Comprehensive Overview

Methyl 5-amino-2-cyanonicotinate, with the chemical identifier CAS No. 1805601-48-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug development and medicinal chemistry. The detailed exploration of this molecule not only highlights its chemical properties but also delves into its synthetic pathways, biological activities, and emerging research findings.

The molecular structure of Methyl 5-amino-2-cyanonicotinate consists of a nicotinate backbone, which is a derivative of nicotinic acid. The presence of both an amino group and a cyano group at specific positions on the ring system imparts distinct reactivity and functionality to the molecule. This structural configuration makes it a valuable intermediate in the synthesis of more complex organic compounds, particularly in the development of novel therapeutic agents.

In recent years, there has been a growing interest in nicotinate derivatives due to their diverse pharmacological properties. Research has shown that compounds containing the nicotinate moiety exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anti-cancer effects. The specific substitution pattern in Methyl 5-amino-2-cyanonicotinate enhances its potential as a pharmacophore, making it a promising candidate for further investigation.

The synthesis of Methyl 5-amino-2-cyanonicotinate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic approaches not only facilitate the production of the compound but also provide insights into its structural elucidation and mechanistic understanding.

One of the most compelling aspects of Methyl 5-amino-2-cyanonicotinate is its role as a precursor in the development of bioactive molecules. Researchers have utilized this compound to synthesize novel analogs with enhanced pharmacological properties. For instance, modifications at the amino and cyano positions have led to derivatives with improved binding affinity to target enzymes and receptors. Such findings underscore the importance of Methyl 5-amino-2-cyanonicotinate in medicinal chemistry.

Recent studies have also explored the biological activity of Methyl 5-amino-2-cyanonicotinate itself. Preliminary experiments have indicated that this compound exhibits modest anti-inflammatory effects, potentially through modulation of cytokine production and immune cell function. While further research is needed to fully characterize its therapeutic potential, these initial findings suggest that Methyl 5-amino-2-cyanonicotinate could be a valuable asset in the development of novel anti-inflammatory drugs.

The impact of computational chemistry on the study of Methyl 5-amino-2-cyanonicotinate cannot be overstated. Molecular modeling techniques have been instrumental in predicting the compound's behavior in various biological systems. By simulating interactions with biological targets, researchers can gain insights into its mechanism of action and optimize its structure for improved efficacy. These computational approaches complement experimental studies and provide a more comprehensive understanding of the compound's pharmacological properties.

Future directions in the research of Methyl 5-amino-2-cyanonicotinate include exploring its role in drug discovery programs and evaluating its suitability for clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits. As our understanding of this compound continues to evolve, it is likely that new applications and innovations will emerge.

In conclusion, Methyl 5-amino-2-cyanonicotinate (CAS No. 1805601-48-2) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, synthetic versatility, and biological activities make it a compelling subject for further research. As advancements in synthetic methodologies and computational chemistry continue to unfold, the future prospects for Methyl 5-amino-2-cyanonicotinate are both exciting and promising.